Rapid Cure Rate vs. Terbinafine
In a double-blind, placebo-controlled clinical trial, topical butenafine 1% cream demonstrated a significantly faster onset of mycological cure compared to terbinafine 1% cream in patients with plantar-type tinea pedis [1].
| Evidence Dimension | Mycological cure rate (time to cure) |
|---|---|
| Target Compound Data | 90% (18 of 20 patients) cured after 1 week of once-daily application. |
| Comparator Or Baseline | Terbinafine 1% cream: 0% (0 of 20 patients) cured after 1 week; 80% (16 of 20 patients) cured after 2 weeks. Placebo cream: 10% cured after 2 weeks. |
| Quantified Difference | At week 1, the cure rate for butenafine was 90% compared to 0% for terbinafine (p < 0.0001 vs. placebo at week 2). |
| Conditions | Randomized, double-blind, placebo-controlled study in 60 male patients with culture-confirmed tinea pedis; once-daily topical application. |
Why This Matters
This rapid efficacy justifies the selection of butenafine as a topical antifungal agent and supports the use of its deuterated analog, Butenafine-d4, in pharmacokinetic studies designed to understand its rapid action.
- [1] Syed TA, Hadi SM, Qureshi ZA, Ali SM, Ahmad SA. Butenafine 1% versus terbinafine 1% in cream for the treatment of tinea pedis. A placebo-controlled, double-blind, comparative study. Clin Drug Investig. 2000;19(6):393-397. doi: 10.2165/00044011-200019060-00001. View Source
